2-[1-Methyl-5-(propan-2-YL)-1H-1,2,3-triazol-4-YL]acetic acid

• Molecular Formula: C8H13N3O2
• Molecular Weight: 183.21 g/mol
• IUPAC Name: 2-(1-methyl-5-propan-2-yltriazol-4-yl)acetic acid
• InChI: InChI=1S/C8H13N3O2/c1-5(2)8-6(4-7(12)13)9-10-11(8)3/h5H,4H2,1-3H3,(H,12,13)
• InChI Key: YGERQGKEOSWQEG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(N=NN1C)CC(=O)O

Description

2-[1-Methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetic acid is a high-purity chemical intermediate designed for research and development applications, particularly in medicinal chemistry and drug discovery. This compound features a 1,2,3-triazole core, a privileged scaffold in medicinal chemistry known for its robust metabolic stability and ability to participate in hydrogen bonding, which facilitates strong interactions with biological targets . The acetic acid side chain enhances the molecule's versatility, allowing for further functionalization through amide bond formation or esterification, making it a valuable building block for creating more complex molecular architectures . Heterocyclic compounds containing the 1,2,3-triazole motif, such as this one, are of significant interest due to their wide range of reported pharmacological activities. Research on analogous structures indicates potential for antimicrobial, anticancer, and anti-inflammatory effects, making this compound a promising candidate for developing new therapeutic agents . The structural complexity of similar triazole-containing molecules has been confirmed by advanced analytical techniques, including single-crystal X-ray diffraction, ensuring researchers can have confidence in the defined structure of this chemical space . This product is intended for research purposes as a key synthetic intermediate in constructing novel heterocycles, such as pyrazolyltriazoles and triazolylthiazoles, which are often explored for their enhanced biological activities . 2-[1-Methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetic Acid is For Research Use Only. It is not intended for diagnostic or therapeutic applications, and it is strictly not for human use.

Preparation Methods

Cycloaddition-Based Synthesis

The primary and most widely employed synthetic route to 2-[1-methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetic acid involves 1,3-dipolar cycloaddition reactions (often referred to as "click chemistry") between azides and alkynes to form the triazole ring. This method is favored due to its efficiency, regioselectivity, and mild reaction conditions.

• Typical Procedure:

  • An alkyne precursor bearing the isopropyl group is reacted with an azide containing the methyl substitution.
  • The cycloaddition forms the 1,2,3-triazole ring selectively at the 1,4-positions.
  • Subsequent functional group transformations introduce the acetic acid moiety at the C-4 position of the triazole ring, often via alkylation or carboxylation steps.

• Advantages:

  • High yields and purity
  • Mild reaction conditions
  • Scalability for research and industrial applications

Willgerodt-Kindler Reaction Adaptation

An alternative synthetic approach adapts the Willgerodt-Kindler reaction starting from (5-methyl-1H-1,2,3-triazol-4-yl)ethanones, which can be converted into the corresponding acetic acids.

• Key Steps:

  • Synthesis of 1-(1-aryl-5-methyl-1,2,3-triazol-4-yl)ethanones via condensation of β-diketones and azides.
  • Application of the Willgerodt-Kindler reaction to convert ethanones into thiomorpholides, which upon hydrolysis yield the target acetic acids.
  • Hydrolysis conditions may require prolonged heating depending on the substituents, especially for bulky groups like isopropyl.

• Yields:

  • Generally moderate to high (60–90%) depending on substituents and reaction conditions.

Multi-Step Synthesis via Alcohol and Ester Intermediates

This method involves multi-step transformations starting from methyl esters of the triazole acetic acid derivatives:

• Sequence:

  • Preparation of methyl esters of the triazole acetic acid.
  • Reduction of esters to the corresponding alcohols using lithium aluminum hydride (LAH).
  • Mesylation of alcohols followed by nucleophilic substitution with potassium cyanide to introduce nitrile groups.
  • Hydrolysis of nitriles to yield the acetic acid derivatives.

• Considerations:

  • This route allows for structural modifications at various stages.
  • Some steps require careful control of reaction conditions to avoid side reactions.

Arndt–Eistert Homologation

For chain elongation and introduction of the acetic acid moiety, the Arndt–Eistert reaction has been employed:

• Process:

  • Conversion of triazole carboxylic acids to acid chlorides.
  • Reaction with diazomethane to form diazoketones.
  • Wolff rearrangement to homologate the acid chain, followed by hydrolysis to the acetic acid derivative.

• Yield:

  • Moderate overall yields (~50–60%) due to multiple steps and sensitivity of intermediates.

Comparative Data Table of Preparation Methods

Method	Key Steps	Typical Yields (%)	Advantages	Limitations
Cycloaddition (Click Chemistry)	Azide + alkyne cycloaddition, functionalization	80–95	High regioselectivity, mild conditions	Requires azide and alkyne precursors
Willgerodt-Kindler Reaction	Ethanone → thiomorpholides → hydrolysis	60–90	Good for diverse substitutions	Prolonged heating needed for some substrates
Multi-step via Ester/Alcohol	Esterification → reduction → mesylation → cyanide substitution → hydrolysis	50–85	Versatile intermediate modifications	Multi-step, sensitive reagents
Arndt–Eistert Homologation	Acid chloride → diazoketone → rearrangement → hydrolysis	50–60	Chain elongation capability	Lower overall yield, complex steps

Analytical and Purity Verification

• The synthesized compounds are typically characterized by:
  • Nuclear Magnetic Resonance (NMR): ^1H and ^13C NMR confirm ring formation and substitution patterns.
  • Mass Spectrometry (MS): Confirms molecular weight and purity.
  • Elemental Analysis: Verifies elemental composition.
  • X-ray Crystallography: Used for definitive structural confirmation when crystals are available.

Summary of Research and Practical Considerations

• The cycloaddition method remains the gold standard for synthesizing 2-[1-methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetic acid due to its efficiency and selectivity.
• Alternative methods like the Willgerodt-Kindler reaction and Arndt–Eistert homologation offer routes to derivatives and analogs but may involve longer or more complex procedures.
• Selection of method depends on availability of starting materials, desired scale, and the need for specific functional group modifications.
• Purity and structural integrity are confirmed by comprehensive physicochemical methods to ensure suitability for further research or application.

This detailed synthesis overview integrates perspectives from recent chemical literature and patent disclosures, providing a comprehensive guide for researchers aiming to prepare 2-[1-methyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetic acid with high purity and yield.

Chemical Reactions Analysis

Types of Reactions

2-[1-Methyl-5-(propan-2-YL)-1H-1,2,3-triazol-4-YL]acetic acid can undergo various chemical reactions, including:

Oxidation: The triazole ring can be oxidized to form N-oxides.

Reduction: Reduction of the triazole ring can lead to the formation of dihydrotriazoles.

Substitution: The hydrogen atoms on the triazole ring can be substituted with various functional groups, such as halogens or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Halogenation can be achieved using reagents like N-bromosuccinimide (NBS) or N-chlorosuccinimide (NCS).

Major Products Formed

Oxidation: Triazole N-oxides.

Reduction: Dihydrotriazoles.

Substitution: Halogenated or alkylated triazoles.

Scientific Research Applications

2-[1-Methyl-5-(propan-2-YL)-1H-1,2,3-triazol-4-YL]acetic acid is a heterocyclic triazole compound with diverse applications in chemistry, biology, medicine, and industry. The presence of a methyl group, an isopropyl group on the triazole ring, and an acetic acid moiety gives the compound distinct chemical and biological properties.

Scientific Research Applications

2-[1-Methyl-5-(propan-2-YL)-1H-1,2,3-triazol-4-YL]acetic acid serves as a building block in synthesizing complex molecules, and it is investigated for its potential as an antimicrobial and antifungal agent. It is also explored for potential use in drug development, particularly as an inhibitor of specific enzymes or receptors, and in the development of new materials like polymers and coatings.

2-[1-Methyl-5-(propan-2-YL)-1H-1,2,3-triazol-4-YL]acetic acid exhibits biological activities, primarily in oncology and microbiology. Triazole derivatives have anticancer properties and have been evaluated for their effectiveness against various cancer cell lines. The triazole moiety is crucial for the anticancer activity, and modifications to the triazole ring can enhance potency.

Anticancer Activity

Compound	Cell Line	IC₅₀ (µM)
This compound	MDA-MB-231 (breast cancer)	29.1
Triazole-linked glycohybrids	MCF-7 (breast cancer)	15.3

Anti-staphylococcal Activity

Mechanism of Action

The mechanism of action of 2-[1-Methyl-5-(propan-2-YL)-1H-1,2,3-triazol-4-YL]acetic acid depends on its specific application. In medicinal chemistry, it may act by inhibiting enzymes or receptors involved in disease pathways. The triazole ring can interact with various biological targets through hydrogen bonding, π-π stacking, and hydrophobic interactions, leading to the modulation of biological activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substitution Patterns

The following compounds share structural motifs with the target molecule, differing in substituents or heterocyclic cores:

Table 1: Structural Comparison of Triazole and Related Derivatives

Compound Name	Molecular Formula	Substituents (Triazole Positions)	Key Functional Groups
Target Compound	C₉H₁₃N₃O₂	1-Me, 5-iPr	Acetic acid (C4)
2-(4-Ethoxycarbonyl-5-Me-triazol-1-yl)acetic acid	C₈H₁₀N₃O₄	1-Me, 4-Ethoxycarbonyl, 5-Me	Acetic acid (C1)
Acetic acid, 2-[[3-(2-propoxyphenyl)-1H-1,2,4-triazol-5-yl]thio]-	C₁₃H₁₅N₃O₃S	1H-1,2,4-triazole core, 3-S-linker	Thioether, propoxyphenyl
2-[1-Ethyl-5-(2-methoxyethyl)-triazol-4-yl]acetonitrile	C₉H₁₄N₄O	1-Et, 5-methoxyethyl	Acetonitrile (C4)

Physicochemical Properties

Substituents significantly influence solubility, acidity, and stability:

Table 2: Comparative Physicochemical Data

Compound	Molecular Weight	Predicted pKa	Boiling Point (°C)	Solubility Trends
Target Compound	211.22 g/mol	~3.5 (estimated)	N/A	Moderate in polar solvents
2-(4-Ethoxycarbonyl-5-Me-triazol-1-yl)acetic acid	227.19 g/mol	N/A	N/A	High in ethanol/water
Thioether-triazole derivative	293.34 g/mol	3.09 ± 0.10	560.2 ± 60.0	Low (lipophilic groups)
Acetonitrile derivative	194.23 g/mol	N/A	N/A	High in organic solvents

Key Observations :

• The thioether-triazole derivative exhibits lower solubility in aqueous media due to its bulky propoxyphenyl group, contrasting with the higher polarity of the acetic acid moiety in the target compound.

Reactivity and Functionalization

• Target Compound: Reacts with 5-phenyl-4-amino-4H-1,2,4-triazol-3-thiol to form fused heterocycles (e.g., triazolo-thiadiazoles), highlighting its utility in constructing pharmacophores .
• Ethoxycarbonyl Analog : The electron-withdrawing ethoxycarbonyl group enhances electrophilic character, favoring reactions at the triazole ring.
• Acetonitrile Derivative : The nitrile group enables further functionalization via hydrolysis to carboxylic acids or participation in click chemistry.

Biological Activity

2-[1-Methyl-5-(propan-2-YL)-1H-1,2,3-triazol-4-YL]acetic acid is a compound of significant interest in medicinal chemistry, particularly for its potential biological activities. This article explores its biological activity, focusing on its anticancer properties, antimicrobial effects, and other relevant pharmacological activities.

• Molecular Formula : C₈H₁₆N₄O₂
• Molecular Weight : 168.24 g/mol
• CAS Number : 1785392-17-7

Biological Activity Overview

The compound exhibits a range of biological activities, primarily in the fields of oncology and microbiology. Below are detailed findings from various studies.

Anticancer Activity

Recent studies have demonstrated that triazole derivatives possess notable anticancer properties. For instance, compounds related to 2-[1-Methyl-5-(propan-2-YL)-1H-1,2,3-triazol-4-YL]acetic acid have been evaluated for their effectiveness against various cancer cell lines.

Compound	Cell Line	IC₅₀ (µM)	Reference
2-[1-Methyl-5-(propan-2-YL)-1H-1,2,3-triazol-4-YL]acetic acid	MDA-MB-231 (breast cancer)	29.1
Triazole-linked glycohybrids	MCF-7 (breast cancer)	15.3

These results indicate that the triazole moiety is crucial for the anticancer activity observed in these compounds. The structure–activity relationship (SAR) studies suggest that modifications to the triazole ring can enhance potency.

Antimicrobial Activity

The antimicrobial properties of triazole derivatives have also been well-documented. The compound's ability to inhibit bacterial growth has been tested against various strains.

Bacterial Strain	Minimum Inhibitory Concentration (MIC) (µg/mL)	Reference
Staphylococcus aureus (MRSA)	12.5 - 25
Escherichia coli	15 - 30

The presence of bulky hydrophobic groups in related compounds has been linked to increased antimicrobial activity, suggesting that structural modifications can lead to enhanced efficacy.

Case Studies and Research Findings

Several case studies have highlighted the biological activities of triazole derivatives:

• Anticancer Screening : A library of synthesized pyrazolo[1,5-a]pyrimidin derivatives was screened for anticancer activity using the MTT assay across different concentrations. The results indicated significant growth inhibition in human breast cancer cell lines, reinforcing the potential of triazole-containing compounds in cancer therapy .
• Antimicrobial Efficacy : Research on benzotriazole derivatives indicated strong antibacterial activity against both Gram-positive and Gram-negative bacteria. The study emphasized the importance of structural features in enhancing antimicrobial potency .

Q & A

Q. Basic Synthesis & Characterization

• Methodology :
  • Synthesis : The compound is typically synthesized via cycloaddition reactions (e.g., Huisgen 1,3-dipolar cycloaddition) using propargyl acetic acid derivatives and methyl-isopropyl-substituted azides. Reaction conditions (e.g., Cu(I) catalysis for regioselectivity) are critical for optimizing yield .
  • Purification : Recrystallization from a DMF/acetic acid mixture is commonly employed to isolate the pure product .
  • Validation : Confirm structure via IR spectroscopy (C=O stretch at ~1700 cm⁻¹, triazole ring vibrations), ¹H/¹³C NMR (methyl/isopropyl protons, acetic acid resonance), and elemental analysis (C, H, N content) .

How can researchers optimize reaction conditions to improve regioselectivity in triazole ring formation?

Q. Advanced Synthesis

• Methodology :
  • Catalytic Systems : Use Cu(I) catalysts (e.g., CuBr) to favor 1,4-regioisomers over 1,5-isomers. Solvent polarity (e.g., DMF vs. THF) and temperature (60–80°C) influence selectivity .
  • Computational Modeling : Employ DFT calculations to predict transition states and optimize substituent positioning .
  • Validation : Monitor reaction progress via TLC and isolate intermediates for NMR comparison .

What analytical methods are recommended for detecting impurities or degradation products in this compound?

Q. Advanced Analytical Chemistry

• Methodology :
  • HPLC : Use a C18 column with a mobile phase of acetonitrile/water (0.1% TFA) at 254 nm. Compare retention times with synthetic standards .
  • LC-MS : Identify degradation products (e.g., hydrolyzed acetic acid moiety) via high-resolution mass spectrometry .
  • Stress Testing : Expose the compound to heat (60°C), UV light, and acidic/basic conditions to simulate stability challenges .

How should researchers resolve contradictory data between theoretical and experimental spectral results?

Q. Data Analysis & Validation

• Methodology :
  • Cross-Validation : Compare experimental IR/NMR data with DFT-calculated spectra (e.g., Gaussian software) to identify discrepancies in substituent effects .
  • X-ray Crystallography : Resolve ambiguities by determining the crystal structure, if feasible .
  • Collaborative Analysis : Replicate experiments in independent labs to rule out instrumentation errors .

What strategies are effective for scaling up synthesis while maintaining yield and purity?

Q. Process Chemistry

• Methodology :
  • Continuous-Flow Synthesis : Implement microreactors to enhance mixing and heat transfer, reducing side reactions .
  • In-Line Monitoring : Use PAT (Process Analytical Technology) tools like FTIR to track reaction parameters in real time .
  • Purification : Optimize column chromatography gradients or switch to fractional crystallization for bulk material .

How can the biological activity of this compound be systematically evaluated?

Q. Advanced Pharmacology

• Methodology :
  • In Vitro Assays : Screen for antimicrobial or anticancer activity using MIC (Minimum Inhibitory Concentration) tests or cell viability assays (e.g., MTT on cancer cell lines) .
  • SAR Studies : Modify the triazole substituents (methyl/isopropyl) and acetic acid group to correlate structure with activity .
  • Molecular Docking : Predict binding affinity to target proteins (e.g., enzymes) using AutoDock Vina .

What are the stability profiles of this compound under varying storage conditions?

Q. Pharmaceutical Stability

• Methodology :
  • Accelerated Stability Studies : Store samples at 25°C/60% RH, 40°C/75% RH, and monitor degradation via HPLC at intervals (0, 1, 3, 6 months) .
  • pH-Dependent Stability : Dissolve the compound in buffers (pH 1–13) and analyze hydrolysis products .

How can regioselectivity challenges in triazole substitution be addressed computationally?

Q. Computational Chemistry

• Methodology :
  • DFT Calculations : Model transition states to identify energy barriers for 1,4- vs. 1,5-triazole formation .
  • MD Simulations : Simulate solvent effects on reaction pathways using GROMACS .

What are the best practices for synthesizing derivatives with modified acetic acid side chains?

Q. Advanced Organic Chemistry

• Methodology :
  • Esterification/Amidation : React the acetic acid moiety with alcohols or amines under DCC/DMAP catalysis. Monitor via IR for ester/amide bond formation .
  • Protection/Deprotection : Use tert-butyl esters to protect the acid group during subsequent reactions .

How can researchers address low solubility in aqueous media for in vivo studies?

Q. Formulation Science

• Methodology :
  • Salt Formation : Convert the acetic acid to sodium or potassium salts to enhance water solubility .
  • Nanoparticle Encapsulation : Use PLGA nanoparticles or liposomes for controlled release .